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Compound of Interest

Compound Name: 9-Bromoanthracene-d9

Cat. No.: B11762647

This guide provides comprehensive safety and handling information for 9-Bromoanthracene-
d9, intended for researchers, scientists, and professionals in drug development. The safety
data presented is primarily based on the non-deuterated analogue, 9-Bromoanthracene (CAS
No. 1564-64-3), as specific, detailed safety studies on the deuterated compound are not readily
available. This approach is standard practice, assuming that the isotopic labeling does not
significantly alter the chemical's hazardous properties.

Section 1: Chemical and Physical Properties

The fundamental physical and chemical characteristics of 9-Bromoanthracene and its
deuterated form are summarized below. This data is crucial for the safe handling and storage of
the compound.
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9-
9-
Property Bromoanthracene- Source
Bromoanthracene
d9
Molecular Formula C14H9Br C14D9Br [1112]
Molecular Weight 257.13 g/mol 266.18 g/mol [2][3]
CAS Number 1564-64-3 183486-02-4 [2]
White to light yellow Light yellow to yellow
Appearance .
crystal powder solid
Melting Point 97-100 °C Not available
- _ 389.7 °C at 760 _
Boiling Point Not available
mmHg
Flash Point 190.3 °C Not available
Density 1.479 g/cm3 Not available

Insoluble in water;
B slightly soluble in ]
Solubility Not available
Chloroform, DMSO,

and Methanol.

6.28E-06 mmHg at ]
Vapor Pressure pEoC Not available

Section 2: Hazard Identification and Classification

9-Bromoanthracene is classified as a hazardous substance. The following table details its
classification according to the Globally Harmonized System (GHS) and the associated hazard
statements.
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Hazard Class GHS Category Hazard Statement Source

. o H315: Causes skin
Skin Irritation 2 o
irritation

_r H319: Causes serious
Eye Irritation 2 S
eye irritation

Specific target organ
H335: May cause

toxicity — single 3 ) o
respiratory irritation
exposure
H341: Suspected of
Germ cell ) )
2 causing genetic

mutagenicity defect
efects

Signal Word: Warning
Hazard Pictograms:

laalt text

laalt text

Section 3: Experimental Protocols

Detailed experimental protocols for the toxicological and safety testing of 9-Bromoanthracene-
d9 are not publicly available in the provided Safety Data Sheets. The hazard classifications are
based on standardized tests, the methodologies of which are governed by international
guidelines (e.g., OECD Guidelines for the Testing of Chemicals). These studies are typically
conducted by the manufacturer or specialized contract research organizations.

Section 4: Safe Handling and Emergency
Procedures

Proper handling and emergency preparedness are vital when working with 9-
Bromoanthracene-d9.

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear tightly fitting safety goggles.

» Skin Protection: Wear protective gloves and clothing.

o Respiratory Protection: Use a respirator if ventilation is inadequate or if dust is generated.
Handling and Storage:

Handle in a well-ventilated area.

Avoid the formation of dust and aerosols.

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Store locked up.
First-Aid Measures:
« If Inhaled: Move the person to fresh air. Get medical attention if you feel unwell.

« If on Skin: Wash off immediately with plenty of water for at least 15 minutes. If skin irritation
occurs, get medical advice.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. Get medical attention.

« |If Swallowed: Do NOT induce vomiting. Get medical attention.

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
o Protective Equipment: Wear self-contained breathing apparatus.

Accidental Release Measures:

e Avoid dust formation.

» Use personal protective equipment.
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e Sweep up and shovel into suitable containers for disposal.
e Prevent entry into drains and the environment.

Section 5: Visualized Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of 9-
Bromoanthracene-d9, from receiving the chemical to its disposal.
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Workflow for Safe Handling of 9-Bromoanthracene-d9

Preparation

. . Exposure Event .
Receive Chemical (Inhalation, Skin/Eye Contact, Ingestion) Spill Event
Review Safety Data Sheet Follow First-Aid Procedures C_ontaln Sp".l & Clean _Up

with Appropriate Materials

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Seek Medical Attention
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:

Perform Experiment

Post-Experiment

v

Decontaminate Work Area

l

Store in a Cool, Dry, Dispose of Waste According
Well-Ventilated, Locked Area to Regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 9-Bromoanthracene-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Safety of 9-
Bromoanthracene-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11762647#9-bromoanthracene-d9-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11762647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

